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Compound of Interest

Compound Name: 4-Iodobenzenesulfonyl chloride

Cat. No.: B1203014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling

protocols for 4-Iodobenzenesulfonyl chloride (also known as pipsyl chloride). Adherence to

these guidelines is critical to ensure the safety of laboratory personnel and the integrity of

research activities.

Hazard Identification and Classification
4-Iodobenzenesulfonyl chloride is a hazardous chemical that requires careful handling. The

primary hazards associated with this compound are its corrosive nature and potential for

respiratory irritation.[1] It is classified as causing severe skin burns and serious eye damage.[1]

[2][3][4]

GHS Hazard Classification:

Hazard Class Category

Skin Corrosion/Irritation Category 1B[1]

Serious Eye Damage/Eye Irritation Category 1[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Corrosive to metals May be corrosive to metals[2][3]
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Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 4-Iodobenzenesulfonyl
chloride is fundamental to its safe handling.

Property Value

Appearance Beige solid[1]

Odor Odorless[1]

Melting Point 80 - 84 °C / 176 - 183.2 °F[1]

Boiling Point No information available[1]

Flash Point No information available[1]

Solubility Soluble in ethanol[5]

Molecular Formula C₆H₄ClIO₂S[5]

Molecular Weight 302.52 g/mol [4]

Stability
Moisture sensitive; stable under normal

conditions[1]

Safe Handling and Storage Protocols
Strict adherence to the following handling and storage protocols is mandatory to minimize

exposure and ensure a safe working environment.

Engineering Controls
Chemical Fume Hood: All work with 4-Iodobenzenesulfonyl chloride must be conducted in

a properly functioning chemical fume hood to prevent the inhalation of dust and vapors.[1]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against chemical exposure.
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Hazards of 4-Iodobenzenesulfonyl Chloride

Required Personal Protective Equipment

Skin Corrosion

Eye Damage

Respiratory Irritation

Ingestion

Chemical Resistant Gloves

Protects Against

Safety Goggles & Face Shield Protects Against

Lab Coat / Protective Clothing Protects Against

NIOSH-approved Respirator

Protects Against

Click to download full resolution via product page

Caption: Required PPE and the hazards they mitigate.

Handling Procedures
Do not breathe dust or vapor.[1][3]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1][6]

Use only in a well-ventilated area, preferably a chemical fume hood.[1]

Storage Requirements
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Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed.[1]

Store in a corrosives area.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

The substance is moisture-sensitive and should be protected from water.[1][7]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are crucial in the event of an exposure.

Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[1] Seek immediate medical

attention.[1]

Inhalation

Remove to fresh air.[1] If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.[1]

Ingestion
Do NOT induce vomiting.[2][3] Rinse mouth with

water.[1] Seek immediate medical attention.[1]

Accidental Release and Spill Cleanup
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect and Place in a Sealed Container

Decontaminate the Area

Dispose of Waste According to Regulations

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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